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Compound of Interest

2-Fluoro-5-
Compound Name:
isopropoxyphenylboronic acid

Cat. No.: B1340016

CAS Number: 849062-30-2

This technical guide provides a comprehensive overview of 2-Fluoro-5-
isopropoxyphenylboronic acid, a valuable building block for researchers, scientists, and
professionals in drug development. The document details its chemical properties, synthesis,
and applications, with a focus on its role in medicinal chemistry.

Chemical Properties and Data

2-Fluoro-5-isopropoxyphenylboronic acid, with the IUPAC name (2-Fluoro-5-
isopropoxyphenyl)boronic acid, is a fluorinated arylboronic acid. The presence of a fluorine
atom and an isopropoxy group on the phenyl ring imparts unique electronic properties and
steric hindrance, making it a versatile reagent in organic synthesis.

Table 1: Physicochemical Properties of 2-Fluoro-5-isopropoxyphenylboronic acid
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Property Value

CAS Number 849062-30-2

Molecular Formula CoH12BFOs

Molecular Weight 198.00 g/mol

IUPAC Name (2-Fluoro-5-isopropoxyphenyl)boronic acid
Appearance White to off-white solid (typical)

Soluble in organic solvents like methanol, THF,

Solubility 4 DMSO
an

Synthesis and Purification

The synthesis of 2-Fluoro-5-isopropoxyphenylboronic acid typically involves a multi-step
process starting from a readily available fluorinated aromatic compound. A general synthetic
pathway is outlined below.

General Synthesis Workflow

The logical progression for the synthesis of arylboronic acids often involves the formation of an
organometallic intermediate followed by quenching with a boron-containing electrophile.

1-Bromo-4-fluoro-2-isopropoxybenzene LLIHEe Bomleton
Propoxy (e.g., n-BuLi, low temp) (e.g., Triisopropyl borate)

Hydrolysis
(Acidic workup)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Fluoro-5-isopropoxyphenylboronic acid.

Detailed Experimental Protocol for Synthesis

This protocol is a representative example for the synthesis of a structurally similar fluorinated
phenylboronic acid and can be adapted for 2-Fluoro-5-isopropoxyphenylboronic acid.

Materials:
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e 1-Bromo-4-fluoro-2-isopropoxybenzene
¢ Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes

e Triisopropyl borate

e 1 M Hydrochloric acid (HCI)

o Ethyl acetate

e Brine (saturated agueous NaCl solution)
e Anhydrous magnesium sulfate (MgSQOa)
e Hexanes

Procedure:

Dissolve 1-bromo-4-fluoro-2-isopropoxybenzene (1.0 eq) in anhydrous THF in a flame-dried,
three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

e Cool the solution to -78 °C in a dry ice/acetone bath.

e Slowly add n-butyllithium (1.1 eq) dropwise to the solution, maintaining the temperature at
-78 °C. Stir the mixture for 1 hour at this temperature.

» To the resulting solution, add triisopropyl borate (1.2 eq) dropwise, again ensuring the
temperature remains at -78 °C.

 Allow the reaction mixture to slowly warm to room temperature and stir overnight.
e Quench the reaction by the slow addition of 1 M HCI.
o Extract the agueous layer with ethyl acetate (3 x volumes).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purification Protocol

The crude 2-Fluoro-5-isopropoxyphenylboronic acid can be purified by recrystallization or
slurry in a suitable solvent system.

Procedure:

e Suspend the crude product in a minimal amount of a non-polar solvent like hexanes.
 Stir the suspension vigorously for several hours at room temperature.

o Collect the solid product by vacuum filtration.

» Wash the solid with cold hexanes.

e Dry the purified product under vacuum to yield 2-Fluoro-5-isopropoxyphenylboronic acid
as a crystalline solid.

Applications in Medicinal Chemistry

2-Fluoro-5-isopropoxyphenylboronic acid is a key intermediate in the synthesis of complex
organic molecules, particularly in the development of novel therapeutic agents. The presence
of the fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic
properties of a drug candidate.

Suzuki-Miyaura Cross-Coupling Reactions

A primary application of this boronic acid is in palladium-catalyzed Suzuki-Miyaura cross-
coupling reactions to form C-C bonds. This reaction is fundamental in constructing biaryl and
heteroaryl-aryl scaffolds, which are common maotifs in many biologically active compounds.
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Reactants

Aryl/Heteroaryl Halide
(R-X)

2-Fluoro-5-isopropoxy-

phenylboronic acid

Reaction Conditions

Solvent Coupled Product
(e.g., Toluene/H20) (Ar-R)

Base
(e.g., K2CO3)

Pd Catalyst
(e.g., Pd(PPhs)a)
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2-Fluoro-5-isopropoxy-
phenylboronic acid Scaffold

'

Chemical Derivatization
(e.g., Amide coupling, Suzuki coupling)

]

Compound Library

Biological Screening
(e.g., Enzyme inhibition assay)

]
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Lead Optimization
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Fluoro-5-
isopropoxyphenylboronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340016#2-fluoro-5-isopropoxyphenylboronic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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